molecular formula C8H8ClNO4S B8758176 Carbamic acid, [(2-chlorophenyl)sulfonyl]-, methyl ester CAS No. 137832-63-4

Carbamic acid, [(2-chlorophenyl)sulfonyl]-, methyl ester

Cat. No.: B8758176
CAS No.: 137832-63-4
M. Wt: 249.67 g/mol
InChI Key: LLVFLMQXGZLNMD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Carbamic acid, [(2-chlorophenyl)sulfonyl]-, methyl ester is a useful research compound. Its molecular formula is C8H8ClNO4S and its molecular weight is 249.67 g/mol. The purity is usually 95%.
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Properties

CAS No.

137832-63-4

Molecular Formula

C8H8ClNO4S

Molecular Weight

249.67 g/mol

IUPAC Name

methyl N-(2-chlorophenyl)sulfonylcarbamate

InChI

InChI=1S/C8H8ClNO4S/c1-14-8(11)10-15(12,13)7-5-3-2-4-6(7)9/h2-5H,1H3,(H,10,11)

InChI Key

LLVFLMQXGZLNMD-UHFFFAOYSA-N

Canonical SMILES

COC(=O)NS(=O)(=O)C1=CC=CC=C1Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

To 25.0 g 2-chloro-benzenesulfonamide was added 75 mL acetonitrile and 45.2 mL (2.5 eq) triethylamine. The mixture was cooled with an ice bath and 15.1 mL methyl chloroformate was slowly added dropwise. The mixture was stirred overnight at room temperature and concentrated in vacuo. Water was added and de aqueous layer was washed two times with ether. Acidification of the aqueous layer with 2 M HCl led to formation of a white precipitate. The suspension was filtered, the residue was washed with H2O and dried in vacuo to yield 19.1 g of a white solid. 1H NMR (400 MHz, DMSO-d6) δ 3.58 (s, 3H), 7.52-7.61 (m, 1H), 7.62-7.72 (m, 2H), 8.10 (dd, J=8 and 1.5 Hz, 1H), 12.42 (br s, 1H).
Quantity
25 g
Type
reactant
Reaction Step One
Quantity
45.2 mL
Type
reactant
Reaction Step One
Quantity
75 mL
Type
solvent
Reaction Step One
Quantity
15.1 mL
Type
reactant
Reaction Step Two

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